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Toxicological Profile of Butamirate Citrate

The table below summarizes the available toxicological and safety data for butamirate citrate.

Aspect Available Data

Human Overdose
Symptoms

Drowsiness, nausea, vomiting, diarrhea, hypotension (low blood
pressure), dizziness [1] [2].

Reported Side Effects Nausea, diarrhea, dizziness, rash; generally well-tolerated, with side
effects being rare and resolving after dose reduction [1] [2].

Protein Binding High, approximately 95% to 98% [3] [2].

Elimination Half-Life Approximately 6 hours in humans [3] [2].

Excretion Predominantly renal (via urine), primarily as metabolites [3] [2].

Genotoxicity/Mutagenicity Data not found in the searched literature.

Carcinogenicity Data not found in the searched literature.

Chronic Toxicity Data not found in the searched literature.
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Aspect Available Data

Reproductive Toxicity Contraindicated in the first trimester of pregnancy; use with caution in
later pregnancy and breastfeeding [1].

Ecological Considerations

Information on the environmental fate and ecotoxicity of butamirate citrate is extremely scarce. One study

was identified that proposed a novel, indirect application for the substance.

Aspect Findings & Context

Environmental
Persistence &
Toxicity

Standard data not available (e.g., biodegradability, aquatic toxicity).

Alternative Use
Study

A 2025 study explored using the expired drug Sinecod (which contains

butamirate citrate) as a green corrosion inhibitor for carbon steel in
hydrochloric acid [4].

Inhibition Efficiency The study reported a corrosion inhibition efficiency of up to 60% at a 4%
concentration of the expired Sinecod solution [4].

Proposed
Mechanism

The inhibition is attributed to the adsorption of the butamirate citrate molecule
onto the metal surface, forming a protective layer. This adsorption is facilitated

by functional groups in its chemical structure (e.g., hydroxy, ketone, carboxyl,
tertiary amine) [4].

Experimental Protocol: Corrosion Inhibition

The study that investigated butamirate citrate as a corrosion inhibitor provides a replicable experimental

methodology, summarized in the workflow below.
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Start: Prepare Carbon Steel Coupons

Chemical Characterization
(FTIR Analysis)

Prepare Test Solutions
(5.6 M HCl with/without inhibitor)

Gravimetric Analysis
(Weight loss method over 8h)

Electrochemical Analysis
(EIS and Potentiodynamic Polarization)

Surface Analysis
(SEM for morphology)

End: Data Analysis &
Efficiency Calculation

Click to download full resolution via product page

This diagram outlines the key steps to evaluate butamirate citrate's corrosion inhibition efficacy [4].

Identified Data Gaps and Research Needs
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The available information is insufficient for a comprehensive ecological risk assessment. The following data

gaps need to be addressed:

Standard Ecotoxicological Parameters: No data was found on acute or chronic toxicity to
aquatic organisms (e.g., algae, daphnia, fish), biodegradation half-life in water or soil, or

bioaccumulation potential.
Environmental Fate: The behavior of butamirate citrate in environmental systems, including its

mobility in soil, potential for leaching into groundwater, and photodegradation in surface water, is
unknown.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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